Cas no 7780-63-4 (Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate)
7780-63-4 structure
Product Name:Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate
CAS No:7780-63-4
MF:C25H32O6
MW:428.517988204956
CID:983822
PubChem ID:13156376
Update Time:2025-04-20
Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate Chemical and Physical Properties
Names and Identifiers
-
- Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate
- 17,21-Diacetyloxypregna-4,9(11)-diene-3,20-dione
- 7780-63-4
- DTXSID501222208
- SCHEMBL8999989
- 17,21-Bis(acetyloxy)pregna-4,9(11)-diene-3,20-dione
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- Inchi: 1S/C25H32O6/c1-15(26)30-14-22(29)25(31-16(2)27)12-9-21-19-6-5-17-13-18(28)7-10-23(17,3)20(19)8-11-24(21,25)4/h8,13,19,21H,5-7,9-12,14H2,1-4H3/t19-,21+,23+,24+,25+/m1/s1
- InChI Key: LLGOOEUGJKRNNG-NTEVEYFYSA-N
- SMILES: O(C(C)=O)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)C3=CC[C@@]21C)=O
Computed Properties
- Exact Mass: 428.21988874g/mol
- Monoisotopic Mass: 428.21988874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 913
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 86.7Ų
Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate Related Literature
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Attila N. Lázár,Derek Clarke,Helen Adams,Abdur Razzaque Akanda,Sylvia Szabo,Robert J. Nicholls,Zoe Matthews,Dilruba Begum,Abul Fazal M. Saleh,Md. Anwarul Abedin,Andres Payo,Peter Kim Streatfield,Craig Hutton,M. Shahjahan Mondal,Abu Zofar Md. Moslehuddin Environ. Sci.: Processes Impacts, 2015,17, 1018-1031
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
7780-63-4 (Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate) Related Products
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